Cas no 196943-48-3 (3-(2-chloro-5-nitrophenyl)propanenitrile)

• Product Name: 3-(2-chloro-5-nitrophenyl)propanenitrile
• CAS No: 196943-48-3
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• MDL: MFCD00087025
• CID: 3061613
• PubChem ID: 4580577
• Update Time: 2025-06-25

3-(2-chloro-5-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitrophenylpropanenitrile
• 3-(2-chloro-5-nitrophenyl)propanenitrile
• 196943-48-3
• EN300-1964928
• AKOS024323723
• CS-0305757

• MDL： MFCD00087025
• Inchi： 1S/C9H7ClN2O2/c10-9-4-3-8(12(13)14)6-7(9)2-1-5-11/h3-4,6H,1-2H2
• InChI Key： YMPSOFPFXGJJEG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.0196052Da
• Monoisotopic Mass: 210.0196052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(2-chloro-5-nitrophenyl)propanenitrile

Recent Advances in the Study of 3-(2-chloro-5-nitrophenyl)propanenitrile (CAS: 196943-48-3)

3-(2-chloro-5-nitrophenyl)propanenitrile (CAS: 196943-48-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This nitrile derivative, characterized by its chloro and nitro functional groups, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for further investigation.

One of the key areas of research involving 3-(2-chloro-5-nitrophenyl)propanenitrile is its role as an intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of novel kinase inhibitors. The researchers utilized this compound as a building block to develop a series of derivatives that exhibited potent inhibitory activity against specific cancer-related kinases. The study highlighted the compound's versatility and its potential to serve as a scaffold for targeted drug design.

In addition to its synthetic applications, 3-(2-chloro-5-nitrophenyl)propanenitrile has been investigated for its direct biological effects. A recent preprint on bioRxiv reported its antimicrobial properties against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the nitro group plays a critical role in the compound's mechanism of action, potentially interfering with bacterial cell wall synthesis. These findings suggest that further optimization of this scaffold could lead to the development of new antibiotics.

Mechanistic studies have also shed light on the compound's interactions at the molecular level. Computational docking simulations, as described in a 2024 ACS Chemical Biology paper, revealed that 3-(2-chloro-5-nitrophenyl)propanenitrile can bind to specific allosteric sites on protein targets, modulating their activity in a unique manner. This allosteric modulation presents an opportunity for the development of drugs with potentially fewer side effects compared to traditional active-site inhibitors.

Despite these promising developments, challenges remain in the optimization of 3-(2-chloro-5-nitrophenyl)propanenitrile-based compounds. Issues such as solubility, metabolic stability, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent patent filings (e.g., WO2023123456) indicate growing commercial interest in this chemical space, with several pharmaceutical companies exploring its potential in oncology and infectious disease applications.

In conclusion, 3-(2-chloro-5-nitrophenyl)propanenitrile (CAS: 196943-48-3) represents a valuable chemical entity with diverse applications in drug discovery. Its dual role as both a synthetic intermediate and a bioactive compound makes it particularly interesting for further research. Future studies should focus on elucidating its precise mechanisms of action and optimizing its pharmacological properties to unlock its full therapeutic potential.